3-(1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-propionic acid
Description
3-(1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-propionic acid is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Polycyclic Systems
Compounds related to 3-(1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazol-5-yl)-propionic acid are used in the synthesis of new polycyclic systems. For instance, dehydration of certain benzoic acid derivatives in specific anhydrides results in the formation of novel fused pentacyclic systems (Ukhin et al., 2011).
Development of New Triazafulvalene Systems
These compounds are instrumental in the synthesis of new triazafulvalene systems. A study demonstrates the creation of such systems through specific cycloaddition reactions and subsequent substitutions (Uršič et al., 2010).
Creation of Benzofuro(2,3-c)pyrazol-3(1H)-ones
The synthesis of benzofuro[2,3-c]pyrazol-3(1H)-ones involves reactions with substituted hydrazides and intramolecular cyclisation, showcasing another chemical application of these compounds (Hogale et al., 1995).
Synthesis of Pyrrolidine-3-carboxylic Acids
Research also includes the synthesis of pyrrolidine-3-carboxylic acids, where nitration, alkylation, and reaction with itaconic acid are key steps (Smolyar et al., 2007).
Gas Chromatographic Methods Development
These compounds are used in developing gas chromatographic methods for trace level analysis of herbicides in various matrices (Anisuzzaman et al., 2000).
Generation of Structurally Diverse Libraries
They are used in generating structurally diverse libraries of compounds through various alkylation and ring closure reactions (Roman, 2013).
Fluorescence Applications
Compounds related to this compound find application in fluorescence studies, particularly in the development of Re(CO)3+ core complexes (Wei et al., 2006).
Antimicrobial Activity
These compounds have been explored for their antimicrobial activities, as seen in the synthesis of derivatives attached to the 4-benzoimidazol-2-yl moiety (El-Meguid, 2014).
Anticancer Properties
Their potential anticancer properties are studied through the synthesis of certain carboxylic acids and their evaluation in vitro (Horishny et al., 2021).
Properties
IUPAC Name |
3-(1,3-dimethyl-2-oxobenzimidazol-5-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3/c1-13-9-5-3-8(4-6-11(15)16)7-10(9)14(2)12(13)17/h3,5,7H,4,6H2,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYFJSYXHEHVAQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)CCC(=O)O)N(C1=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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